Cas no 2172320-88-4 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid
• CAS No: 2172320-88-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6585802
• PubChem ID: 165534267
• Update Time: 2025-06-21

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-propylacetamido}propanoic acid
• EN300-1580456
• 2172320-88-4

• Inchi： 1S/C26H30N2O5/c1-2-14-28(15-11-24(30)31)23(29)16-26(12-13-26)27-25(32)33-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,2,11-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： YCPOJKVHXFLAKE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CCC(=O)O)CCC)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid

Comprehensive Overview of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid (CAS No. 2172320-88-4)

The compound 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid (CAS No. 2172320-88-4) is a sophisticated synthetic molecule widely utilized in peptide chemistry and pharmaceutical research. Its structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclopropyl ring, and a propanoic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide synthesis building blocks," reflecting its critical role in modern organic synthesis.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 2172320-88-4 has surged due to advancements in targeted drug delivery and biologics development. The compound’s unique cyclopropyl group enhances metabolic stability, a feature highly sought after in the design of protease inhibitors and GPCR modulators. Questions such as "how to improve peptide stability" or "best Fmoc deprotection methods" are frequently associated with this compound, highlighting its relevance in optimizing therapeutic peptides.

The propanoic acid terminus in 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid allows for further functionalization, enabling covalent attachment to polymers or nanoparticles—a trending topic in "nanomedicine applications." Additionally, its N-propylacetamido linkage contributes to improved lipophilicity, addressing common challenges in "peptide permeability" and "oral bioavailability enhancement," which dominate current pharmaceutical discourse.

From a synthetic perspective, the Fmoc group in this compound facilitates orthogonal protection strategies, a technique pivotal for "solid-phase peptide synthesis (SPPS)." Laboratories often inquire about "efficient cyclopropane incorporation" or "side-chain modification techniques," underscoring the compound’s utility in complex molecular architectures. Its CAS No. 2172320-88-4 is frequently cross-referenced in patents related to "anticancer peptide analogs" and "immune-modulating therapeutics," aligning with the industry’s focus on precision medicine.

Quality control of CAS No. 2172320-88-4 is another critical area, with HPLC and LC-MS being standard analytical tools. Searches for "purity validation of synthetic intermediates" or "Fmoc-peptide characterization" emphasize the need for rigorous standards in preclinical development. Furthermore, the compound’s compatibility with "green chemistry principles"—such as minimizing solvent waste—resonates with the growing emphasis on sustainable pharmaceutical manufacturing.

In summary, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylacetamido}propanoic acid represents a cornerstone in peptide and medicinal chemistry. Its structural features address key challenges in drug design, while its applications span from "bioconjugation" to "material science." As research trends evolve toward personalized therapeutics and advanced delivery systems, this compound’s significance is poised to grow exponentially.